Cas no 2229155-20-6 (1-1-(2,6-difluoro-3-methylphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2,6-difluoro-3-methylphenyl)cyclopropylethan-1-ol
• CAS No: 2229155-20-6
• MF: C₁₂H₁₄F₂O
• MW: 212.235770702362
• CID: 6381779
• PubChem ID: 165626322
• Update Time: 2025-05-20

1-1-(2,6-difluoro-3-methylphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,6-difluoro-3-methylphenyl)cyclopropylethan-1-ol
• EN300-1781473
• 1-[1-(2,6-difluoro-3-methylphenyl)cyclopropyl]ethan-1-ol
• 2229155-20-6

• Inchi： 1S/C12H14F2O/c1-7-3-4-9(13)10(11(7)14)12(5-6-12)8(2)15/h3-4,8,15H,5-6H2,1-2H3
• InChI Key： RVPMOUYTCKJTPC-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C1(C(C)O)CC1)F

Computed Properties

• Exact Mass: 212.10127139g/mol
• Monoisotopic Mass: 212.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(2,6-difluoro-3-methylphenyl)cyclopropylethan-1-ol

1-1-(2,6-Difluoro-3-Methylphenyl)Cyclopropylethan-1-Ol: A Comprehensive Overview

The compound with CAS No. 2229155-20-6, commonly referred to as 1-1-(2,6-difluoro-3-methylphenyl)cyclopropylethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and an alcohol functional group. The cyclopropane ring is known for its high strain energy, making it a versatile building block in organic synthesis. The substituted phenyl group, specifically the 2,6-difluoro-3-methylphenyl moiety, introduces electronic and steric effects that enhance the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of 1-1-(2,6-difluoro-3-methylphenyl)cyclopropylethan-1-ol as a precursor for the synthesis of bioactive molecules. Researchers have demonstrated that this compound can undergo a range of transformations, including oxidation, reduction, and cyclization reactions, to yield complex architectures with promising pharmacological properties. For instance, its ability to participate in directed ortho metallation reactions has been exploited to construct biaryl compounds with high enantioselectivity. These findings underscore the importance of this compound in drug discovery efforts targeting diseases such as cancer and neurodegenerative disorders.

In addition to its role in pharmaceutical chemistry, 1-1-(2,6-difluoro-3-methylphenyl)cyclopropylethan-1-ol has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible displays and sensors. Recent advancements in thin-film transistor technology have leveraged the compound's ability to form ordered crystalline films with high charge carrier mobility. This application represents a promising direction for future research and development.

The synthesis of 1-1-(2,6-difluoro-3-methylphenyl)cyclopropylethan-1-ol typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the coupling of a fluorinated aromatic ring with a cyclopropane derivative through palladium-catalyzed cross-coupling reactions. The introduction of the hydroxyl group is often achieved via hydroboration or oxidation reactions, depending on the desired stereochemistry and regioselectivity. These methods have been optimized in recent years to improve yields and reduce production costs.

From an environmental standpoint, the compound exhibits moderate stability under standard storage conditions. However, it is susceptible to degradation under harsh conditions such as strong acids or bases. Its solubility profile makes it suitable for use in both polar and non-polar solvents, which is advantageous for its application in various chemical processes.

Looking ahead, ongoing research is focused on expanding the scope of applications for 1-1-(2,6-difluoro-3-methylphenyl)cyclopropylethan-1-ol while addressing challenges related to scalability and sustainability. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this field, paving the way for new breakthroughs in medicine and materials science.